4'-(2-Ethoxyethoxy)-2',6'-dimethylbiphenyl-3-carbaldehyde

• CAS No.: 805250-50-4
• Molecular Formula: C19H22O3
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 3-[4-(2-ethoxyethoxy)-2,6-dimethylphenyl]benzaldehyde
• InChI: InChI=1S/C19H22O3/c1-4-21-8-9-22-18-10-14(2)19(15(3)11-18)17-7-5-6-16(12-17)13-20/h5-7,10-13H,4,8-9H2,1-3H3
• InChI Key: CVMSOOLBCASESX-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC(=C(C(=C1)C)C2=CC=CC(=C2)C=O)C

Description

4'-(2-Ethoxyethoxy)-2',6'-dimethylbiphenyl-3-carbaldehyde is a useful research compound. Its molecular formula is C19H22O3 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4′-hydroxy-2′,6′-dimethylbiphenyl-3-carbaldehyde (8.52 g, 37.7 mmol) and 2-chloroethyl ethyl ether (6.15 g, 56.6 mmol) in N,N-dimethylformamide (40 mL) were added potassium carbonate (6.25 g, 45.2 mmol) and potassium iodide (1.25 g, 7.54 mmol), and the mixture was stirred at 80° C. for 18 hr. Water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (5%-25% ethyl acetate/hexane) to give the title compound (10.0 g, yield 89%) as a colorless oil.